Cas no 52003-20-0 (2-Nitrothiophen-3-amine)

• Product Name: 2-Nitrothiophen-3-amine
• CAS No: 52003-20-0
• MF: C₄H₄N₂O₂S
• MW: 144.151759147644
• MDL: MFCD00971924
• CID: 375696
• PubChem ID: 100818
• Update Time: 2025-04-19

2-Nitrothiophen-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-Nitrothiophen-3-amine
• 3-Thiophenamine,2-nitro-
• 2-Nitro-3-thiophenamine
• 3-Amino-2-nitrothiophene
• AC1L2PJO
• BRN 1307969
• NSC376708
• SureCN9125891
• NSC-376708
• AKOS006339566
• FT-0761214
• GADHYUUHHGADGT-UHFFFAOYSA-N
• 52003-20-0
• EN300-97213
• DTXSID10199974
• NSC 376708
• CS-0453165
• SCHEMBL9125891
• A912931
• AKOS016012632
• 3-Thiophenamine, 2-nitro-
• 5-18-09-00538 (Beilstein Handbook Reference)
• SY121321
• DA-17710
• G64821
• MFCD00971924

• MDL： MFCD00971924
• Inchi： 1S/C4H4N2O2S/c5-3-1-2-9-4(3)6(7)8/h1-2H,5H2
• InChI Key： GADHYUUHHGADGT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 143.99942
• Monoisotopic Mass: 143.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.549±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 158.5-160 ºC
• Boiling Point: 360.2°C at 760 mmHg
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 69.16

2-Nitrothiophen-3-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes